Cas no 2172213-24-8 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2,2-dimethylpropanoic acid
• CAS No: 2172213-24-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6190759
• PubChem ID: 165809554
• Update Time: 2025-10-08

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2,2-dimethylpropanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-2,2-dimethylpropanoic acid
• 2172213-24-8
• EN300-1490790

• Inchi： 1S/C26H32N2O5/c1-5-14-26(4,22(29)27-16-25(2,3)23(30)31)28-24(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21H,5,14-16H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： AERFKKZQMZDNLM-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(NCC(C(=O)O)(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2,2-dimethylpropanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2,2-dimethylpropanoic acid (CAS: 2172213-24-8)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2,2-dimethylpropanoic acid (CAS: 2172213-24-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the key areas of investigation has been the compound's role in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2,2-dimethylpropanoic acid exhibits excellent stability under standard SPPS conditions, making it a valuable tool for the synthesis of complex peptides. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the production of peptide-based inhibitors targeting proteases involved in cancer progression. The study reported a significant improvement in yield and purity compared to traditional methods, underscoring the compound's utility in high-throughput peptide production.

In addition to its applications in peptide synthesis, recent research has explored the pharmacological properties of derivatives of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2,2-dimethylpropanoic acid. A team at the University of Cambridge published findings in Nature Chemical Biology indicating that certain derivatives exhibit potent inhibitory activity against bacterial efflux pumps, a mechanism often associated with antibiotic resistance. This discovery opens new avenues for the development of next-generation antibiotics, particularly in the fight against multidrug-resistant pathogens.

Another promising area of research involves the use of this compound in the development of prodrugs. A 2024 study in the European Journal of Medicinal Chemistry demonstrated that conjugates of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2,2-dimethylpropanoic acid with anticancer agents showed enhanced tumor targeting and reduced systemic toxicity in preclinical models. The study attributed these effects to the compound's ability to improve drug solubility and facilitate selective release in the tumor microenvironment.

Despite these advancements, challenges remain in the large-scale production and optimization of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2,2-dimethylpropanoic acid. Recent work published in Organic Process Research & Development has addressed these issues by developing more efficient synthetic routes and purification protocols. These improvements have significantly reduced production costs and increased the accessibility of this compound for research and industrial applications.

In conclusion, the growing body of research on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2,2-dimethylpropanoic acid (CAS: 2172213-24-8) highlights its versatility and potential in various aspects of drug discovery and development. From its role in peptide synthesis to its applications in combating antibiotic resistance and improving cancer therapeutics, this compound continues to be a valuable asset in chemical biology and pharmaceutical research. Future studies are expected to further explore its mechanisms of action and expand its applications in medicine.